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These application notes provide a comprehensive overview of the techniques and materials

used for placing amalgam liners in deep cavities. The following protocols are based on

established dental practices and findings from in vitro and in vivo studies. The primary

objectives of placing a liner in a deep cavity preparation prior to amalgam condensation are to

protect the dental pulp from thermal and electrical stimuli, to reduce microleakage at the tooth-

restoration interface, and in some cases, to provide a therapeutic benefit to the underlying

dentin.

Material Selection and Properties
The choice of a liner material is critical and depends on the specific clinical situation, including

the remaining dentin thickness and the type of amalgam being used. The most common

categories of amalgam liners include cavity varnishes, glass ionomer (GI) and resin-modified

glass ionomer (RMGI) cements, and adhesive bonding agents.

Quantitative Data Summary
The following tables summarize quantitative data from various in vitro studies on the

performance of different amalgam liner materials. It is important to note that direct comparison

between studies can be challenging due to variations in methodologies.
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Liner Material
Mean Tensile Bond
Strength (MPa)

Standard Deviation
(MPa)

Test Method

One Coat Bond 23.47 - Push-out

Scotchbond Multi-

Purpose
21.02 - Push-out

Panavia 21 20.06 - Push-out

PQ1 - - Push-out

Copalite Varnish - - Push-out

Unlined (Control) Significantly Lower - Push-out

Data synthesized from a study by Ghavamnasiri M, Moosavi H. (2008).[1]

Liner Material/Group
Mean Microleakage Score
(Enamel)

Mean Microleakage Score
(Dentin/Cementum)

Vitrebond Plus (RMGI) 0 (No leakage) 0 (No leakage)

RelyX ARC (Adhesive Resin

Cement)
Significantly less than control

More than Vitrebond Plus, less

than control

Panavia F 2.0 (Adhesive Resin

Cement)
Significantly less than control

More than RelyX ARC, less

than control

Copalite Varnish (Control) Highest leakage Highest leakage

Microleakage was graded on a scale, with lower scores indicating less dye penetration. Data

adapted from a study by Bembi S, et al.[2]

Experimental Protocols
The following are detailed methodologies for key experiments cited in the literature for the

evaluation of amalgam liner performance.
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Protocol 1: Tensile Bond Strength Evaluation (Push-Out
Test)
This protocol is based on the methodology described by Ghavamnasiri and Moosavi (2008).[1]

1. Specimen Preparation:

Sound human third molars are collected and stored in a saline solution.
A cross-section of dentin, approximately 3.0 mm in thickness, is prepared from each tooth.
A cylindrical cavity with a diameter of 3.3 mm is prepared in the center of each dentin disc.

2. Liner Application:

The specimens are divided into experimental groups based on the liner to be applied (e.g.,
One Coat Bond, Scotchbond Multi-Purpose, Panavia 21, PQ1, Copalite).
A control group receives no liner.
The assigned liner is applied to the cavity surfaces according to the manufacturer's
instructions.

3. Amalgam Restoration:

A high-copper amalgam alloy is condensed into the prepared cavities over the liner.

4. Storage and Testing:

The restored specimens are stored in a saline solution at 37°C for seven days.
A push-out test is performed using a universal testing machine at a crosshead speed of 1
mm/min. The force required to dislodge the amalgam restoration is recorded.

5. Data Analysis:

The bond strength is calculated in Megapascals (MPa).
The mode of failure (adhesive, cohesive, or mixed) is assessed using microscopic analysis
of the fracture sites.
Data are analyzed using analysis of variance (ANOVA) and appropriate post-hoc tests (e.g.,
Duncan's Multiple Range Test).
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Protocol 2: Microleakage Assessment (Dye Penetration
Method)
This protocol is a generalized representation of methodologies commonly found in the

literature.[2][3][4]

1. Specimen Preparation:

Standardized Class I or Class V cavities are prepared in extracted human molars.
The teeth are randomly divided into experimental groups based on the liner material to be
used.

2. Liner and Amalgam Application:

The assigned liner (e.g., Vitrebond Plus, RelyX ARC, Panavia F 2.0, Copalite Varnish) is
applied to the cavity preparation according to the manufacturer's instructions.
A control group may be left unlined.
Amalgam is condensed into the cavities.

3. Thermocycling and Dye Immersion:

The restored teeth are subjected to thermocycling (e.g., 500 cycles between 5°C and 55°C)
to simulate temperature changes in the oral environment.
The surfaces of the teeth, except for the restoration and 1 mm around the margins, are
coated with a waterproof varnish.
The teeth are then immersed in a dye solution (e.g., 0.5% basic fuchsin or 2% methylene
blue) for a specified period (e.g., 24 hours).

4. Sectioning and Evaluation:

The teeth are sectioned longitudinally through the center of the restoration.
The depth of dye penetration at the tooth-restoration interface is evaluated under a
stereomicroscope at a specified magnification (e.g., 40x).
Microleakage is scored using a graded scale (e.g., 0 = no penetration, 1 = penetration up to
one-third of the cavity depth, etc.).

5. Statistical Analysis:
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The microleakage scores are analyzed using non-parametric statistical tests, such as the
Kruskal-Wallis and Mann-Whitney U tests.

Application Techniques and Logical Workflow
The successful application of an amalgam liner in a deep cavity follows a precise workflow to

ensure optimal pulpal protection and restoration longevity.
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1. Cavity Preparation and Isolation

2. Caries Removal (Deep Portion)

3. Pulp Proximity Assessment

4. Liner Material Selection
(e.g., RMGI, Ca(OH)2, Adhesive)

5. Liner Application to Deepest Areas

6. Curing/Setting of Liner

7. Amalgam Condensation

8. Carving and Burnishing

9. Final Polishing (after 24h)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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